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Compound of Interest

Compound Name: Fexofenadine-d3

Cat. No.: B12400786

An In-Depth Technical Guide to Fexofenadine-d3: Chemical Structure, Properties, and
Analytical Methodologies

Introduction

Fexofenadine is a second-generation antihistamine widely used in the treatment of allergic
rhinitis and chronic idiopathic urticaria.[1][2] It is the active carboxylic acid metabolite of
terfenadine and functions as a selective peripheral H1-receptor antagonist.[1][3] Unlike first-
generation antihistamines, fexofenadine does not readily cross the blood-brain barrier, resulting
in a significantly lower incidence of sedative effects.[1][2]

In the realm of drug development and clinical pharmacokinetics, the use of stable isotope-
labeled internal standards is the gold standard for quantitative analysis by mass spectrometry.
Fexofenadine-d3 is the deuterium-labeled analogue of fexofenadine, serving as an ideal
internal standard for bioanalytical assays.[4] Its chemical and physical properties are nearly
identical to fexofenadine, ensuring similar behavior during sample extraction and
chromatographic separation. However, its increased mass allows it to be distinguished from the
unlabeled drug by a mass spectrometer, enabling precise and accurate quantification in
complex biological matrices. This guide provides a comprehensive overview of the chemical
structure, properties, and key experimental protocols related to Fexofenadine-d3.

Chemical Structure and Properties
Chemical Structure
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Fexofenadine-d3 is structurally identical to fexofenadine, with the exception of three hydrogen
atoms being replaced by deuterium atoms. This isotopic substitution provides a mass shift
detectable by mass spectrometry without significantly altering the molecule's chemical

behavior.

IUPAC Name (Fexofenadine): 2-[4-[1-hydroxy-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-
yl]butyl]phenyl]-2-methylpropanoic acid.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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